N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine
Overview
Description
“N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine” is a benzene-derived compound. Benzene derivatives can have multiple possible names associated with their structure . They often serve as precursors to other compounds and have unique biochemical properties .
Synthesis Analysis
The synthesis of benzene derivatives can involve various chemical reactions, including free radical bromination, nucleophilic substitution, and oxidation . The exact synthesis process for “N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine” would depend on the specific reactants and conditions used.Molecular Structure Analysis
The molecular structure of “N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine” would likely involve a benzene ring, given its name. The positions of the substituents on the benzene ring can be indicated using ortho- (o-), meta- (m-), or para- (p-) nomenclature when there are two substituents on the benzene ring .Chemical Reactions Analysis
Benzene derivatives can undergo various chemical reactions. For example, substitutions at the benzylic position can be either SN1 or SN2 . The exact reactions that “N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine” can undergo would depend on its specific structure and the reaction conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of “N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine” would depend on its specific structure. Benzene derivatives can have various properties, including unique biochemical properties .Scientific Research Applications
Insect Growth Regulation
N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine derivatives have been synthesized and evaluated for their biological activities against Bombyx mori, a lepidopteran model insect . These compounds exhibited two different biological activities: inhibition of development and acute lethality . This suggests that these compounds could be used as insect growth regulators .
Neuropharmacological Potential
These molecules are well known in the literature for their high neuropharmacological potential . They can interfere with natural neurotransmission pathways, making these structures attractive for the treatment of neurodegenerative disorders, such as Alzheimer’s disease .
Inhibitor of Human AChE/BuChE
N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine derivative is an important tertiary inhibitor of human Acetylcholinesterase and Butylcholinesterase . It acts as a pure competitive inhibitor, binding to the central active site of the enzyme .
Potential Antipsychotic Agents
N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine derivatives have been studied as potential antipsychotic agents .
Cytotoxic Activity Against Cancer Cell Lines
One of the triazole derivatives of N1-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine showed effective cytotoxic activity against various cancer cell lines .
Synthesis of Chiral Amines
The general synthetic pathway of N1-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine is based on asymmetric Aza–Michael addition of chiral ®-N-benzyl-N-(α-methylbenzyl)amide to methyl cyclohex-1-en-carboxilate . This method can be used to synthesize a wide range of chiral amines .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-N-benzyl-1-N-ethyl-4-methylbenzene-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-3-18(12-14-7-5-4-6-8-14)16-10-9-13(2)11-15(16)17/h4-11H,3,12,17H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGUVTVUNTVYPLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2=C(C=C(C=C2)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N~1~-Benzyl-N~1~-ethyl-4-methyl-1,2-benzenediamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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